Cas no 1263209-11-5 (6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid)

• Product Name: 6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• CAS No: 1263209-11-5
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 4565960
• PubChem ID: 56593560
• Update Time: 2025-06-09

6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-3-isobutylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 6-cyclopropyl-3-(2-methylpropyl)-
• 6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 1263209-11-5
• CCG-355653
• F2185-0077
• AKOS015997362
• EN300-265727
• 6-cyclopropyl-3-isobutylisoxazolo[5,4-b]pyridine-4-carboxylicacid

• Inchi： 1S/C14H16N2O3/c1-7(2)5-11-12-9(14(17)18)6-10(8-3-4-8)15-13(12)19-16-11/h6-8H,3-5H2,1-2H3,(H,17,18)
• InChI Key： FWJWUDYZTCMRCG-UHFFFAOYSA-N
• SMILES： C12ON=C(CC(C)C)C1=C(C(O)=O)C=C(C1CC1)N=2

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid

6-Cyclopropyl-3-(2-Methylpropyl)-[1,2]Oxazolo[5,4-b]Pyridine-4-Carboxylic Acid: A Comprehensive Overview

6-Cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, identified by the CAS registry number 1263209-11-5, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of oxazolopyridines, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a fused [1,2]oxazolo[5,4-b]pyridine ring system, which is further substituted with a cyclopropyl group at position 6 and a 2-methylpropyl group at position 3. The carboxylic acid group at position 4 adds to its functional diversity, making it a promising candidate for various chemical modifications and applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific biological pathways. The unique arrangement of substituents on the oxazolopyridine core allows for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its pharmaceutical applications, 6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid has shown promise in materials science. Its rigid structure and conjugated system make it a potential candidate for use in organic electronics, such as in the development of advanced polymers or semiconducting materials.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly aspects of this compound. Understanding its environmental impact is crucial for its sustainable use in various industries.

In conclusion, CAS No. 1263209-11-5, or 6-cyclopropyl-3-(2-methylpropyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, represents a versatile molecule with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and optimize its properties for real-world use.